Cas no 2137903-83-2 (4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde
• CAS No: 2137903-83-2
• MF: C₁₅H₁₄FNO
• MW: 243.276167392731
• CID: 6075607
• PubChem ID: 165456739
• Update Time: 2025-07-22

4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-738949
• 2137903-83-2
• 4-(5-amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde
• 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde

• Inchi： 1S/C15H14FNO/c1-9-6-13(10(2)5-11(9)8-18)14-7-12(17)3-4-15(14)16/h3-8H,17H2,1-2H3
• InChI Key： OTQUNTKREFOGFA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=C(C)C(C=O)=CC=1C)N

Computed Properties

• Exact Mass: 243.105942232g/mol
• Monoisotopic Mass: 243.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde

Introduction to 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde (CAS No. 2137903-83-2)

4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde (CAS No. 2137903-83-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including a benzaldehyde moiety linked to a fluorinated amino-substituted aromatic ring, presents a promising scaffold for the development of novel therapeutic agents. The presence of both amino and fluoro substituents introduces distinct electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations.

The synthesis of 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde involves intricate organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. The benzaldehyde core, a well-known pharmacophore in drug discovery, serves as an ideal platform for further functionalization. The dimethyl substitution on the aromatic ring enhances lipophilicity, which is often a critical factor in drug bioavailability. Moreover, the fluorine atom at the 2-position of the phenyl ring is known to modulate metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled the prediction of pharmacokinetic properties and potential interactions of 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde with biological receptors. Molecular docking studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The fluorine atom's ability to engage in halogen bonding further enhances its binding potential with target proteins, making it an attractive candidate for structure-based drug design.

In the realm of medicinal biology, the amino group at the 5-position of the phenyl ring provides a handle for further derivatization, allowing chemists to explore diverse chemical libraries. This flexibility has been exploited in recent research to develop analogs with enhanced pharmacological profiles. For instance, modifications aimed at improving solubility or reducing off-target effects have shown promising results in preclinical models. Such findings underscore the importance of 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde as a building block for next-generation therapeutics.

The compound's unique structural motifs have also sparked interest in its potential applications beyond traditional pharmaceuticals. Researchers are exploring its utility in material science and agrochemicals, where its electronic properties could be leveraged for novel applications. The dimethyl groups contribute to steric hindrance, which might be beneficial in designing molecules with specific spatial orientations required for optimal biological activity.

As computational methods continue to evolve, the virtual screening of compounds like 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde has become more refined, enabling researchers to identify lead compounds with higher precision. This approach has accelerated the discovery pipeline for new drugs and has reduced the reliance on empirical screening methods. The integration of machine learning algorithms into drug discovery workflows has further enhanced the efficiency of identifying promising candidates.

The synthesis and characterization of 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde have been optimized to ensure scalability and reproducibility. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for purity assessment and structural confirmation. These analytical methods provide robust data that support its use in subsequent chemical transformations and biological evaluations.

The growing body of research on 4-(5-Amino-2-fluorophenyl)-2,5-dimethylbenzaldehyde highlights its potential as a versatile intermediate in synthetic chemistry and a lead compound in drug development. Its unique structural features offer opportunities for innovation across multiple disciplines. As research progresses, it is anticipated that this compound will continue to play a pivotal role in advancing our understanding of molecular interactions and therapeutic interventions.